Cas no 882656-47-5 (1,2-Phenanthrenediol, 1,2,3,4-tetrahydro-, (1R,2S)-rel-)
882656-47-5 structure
Product Name:1,2-Phenanthrenediol, 1,2,3,4-tetrahydro-, (1R,2S)-rel-
CAS No:882656-47-5
MF:C14H14O2
MW:214.259764194489
CID:582078
Update Time:2024-01-30
1,2-Phenanthrenediol, 1,2,3,4-tetrahydro-, (1R,2S)-rel- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Phenanthrenediol, 1,2,3,4-tetrahydro-, (1R,2S)-rel-
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- Inchi: 1S/C14H14O2/c15-13-8-7-11-10-4-2-1-3-9(10)5-6-12(11)14(13)16/h1-6,13-16H,7-8H2/t13-,14+/m0/s1
- InChI Key: SCKDUJDEBRHUPM-UONOGXRCSA-N
- SMILES: [C@@H]1(O)C2=C(C3=C(C=C2)C=CC=C3)CC[C@@H]1O
Experimental Properties
- Density: 1.303±0.06 g/cm3(Predicted)
- Melting Point: 138-140 °C
- Boiling Point: 413.0±45.0 °C(Predicted)
- pka: 13.81±0.40(Predicted)
1,2-Phenanthrenediol, 1,2,3,4-tetrahydro-, (1R,2S)-rel- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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